N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide

• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol
• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-2-methyl-4-nitropyrazole-3-carboxamide
• InChI: InChI=1S/C14H14N4O3/c1-17-13(12(8-15-17)18(20)21)14(19)16-11-6-5-9-3-2-4-10(9)7-11/h5-8H,2-4H2,1H3,(H,16,19)
• InChI Key: OYJRWGUFASJSRJ-UHFFFAOYSA-N
• SMILES: CN1C(=C(C=N1)[N+](=O)[O-])C(=O)NC2=CC3=C(CCC3)C=C2

Description

N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as 'Compound A' and is synthesized using a specific method that involves several steps. The purpose of

Mechanism of Action

The mechanism of action of N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide is not fully understood. However, it has been shown to inhibit the activity of several enzymes such as glycogen synthase kinase-3β (GSK-3β) and cyclin-dependent kinase 5 (CDK5), which play a crucial role in the development of several diseases such as cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has been shown to have several biochemical and physiological effects. This compound has been shown to induce apoptosis in several cancer cell lines, making it a potential candidate for cancer therapy. Additionally, N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has been shown to improve cognitive function and memory, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has several advantages and limitations for lab experiments. One of the advantages is that this compound has potent activity against several cancer cell lines, making it a potential candidate for cancer therapy. Additionally, N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. One of the limitations is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research of N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide. One of the future directions is to further investigate the mechanism of action of this compound to optimize its therapeutic potential. Additionally, future research could focus on developing more efficient synthesis methods to improve the yield and purity of this compound. Furthermore, future research could focus on developing analogs of N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide with improved therapeutic potential.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide involves several steps. The first step involves the reaction of 2,3-dihydro-1H-inden-5-ol with 4-nitro-1H-pyrazole-5-carboxylic acid in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS) to form the corresponding ester. This ester is then reduced using a reducing agent such as lithium aluminum hydride (LiAlH4) to form the corresponding alcohol. The final step involves the reaction of the alcohol with N-methyl isatoic anhydride in the presence of a catalyst such as triethylamine to form the desired compound.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. This compound has been shown to have potent activity against several cancer cell lines, making it a potential candidate for cancer therapy. Additionally, N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-4-nitro-1H-pyrazole-5-carboxamide has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.